Cas no 112811-67-3 (Diethyl 2-(2,4,5-Trifluoro-3-methoxybenzoyl)malonate)
Diethyl 2-(2,4,5-Trifluoro-3-methoxybenzoyl)malonate is a fluorinated malonate derivative with significant utility in synthetic organic chemistry, particularly as a versatile intermediate for constructing complex heterocycles and fluorinated aromatic compounds. Its trifluoro-methoxy-substituted benzoyl moiety enhances reactivity in nucleophilic substitution and condensation reactions, making it valuable for pharmaceutical and agrochemical applications. The diethyl malonate group provides a flexible platform for further functionalization, enabling efficient C–C bond formation. The presence of fluorine atoms improves metabolic stability and lipophilicity in derived compounds. This product is characterized by high purity and consistent performance, ensuring reproducibility in multi-step syntheses. Suitable for use under controlled conditions, it requires handling with standard safety precautions for fluorinated organics.
112811-67-3 structure
Product Name:Diethyl 2-(2,4,5-Trifluoro-3-methoxybenzoyl)malonate
CAS No:112811-67-3
MF:C15H15F3O6
MW:348.271215677261
CID:1200751
PubChem ID:14096371
Update Time:2025-10-16
Diethyl 2-(2,4,5-Trifluoro-3-methoxybenzoyl)malonate Chemical and Physical Properties
Names and Identifiers
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- Propanedioic acid, (2,4,5-trifluoro-3-methoxybenzoyl)-, diethyl ester
- diethyl 2-(2,4,5-trifluoro-3-methoxybenzoyl)propanedioate
- Diethyl (2,4,5-trifluoro-3-methoxybenzoyl)propanedioate
- Diethyl 2-(2,4,5-trifluoro-3-methoxybenzoyl)malonate
- SCHEMBL9376935
- 112811-67-3
- DTXSID70555850
- Diethyl2-(2,4,5-trifluoro-3-methoxybenzoyl)malonate
- Propanedioic acid, 2-(2,4,5-trifluoro-3-methoxybenzoyl)-, 1,3-diethyl ester
- Diethyl 2-(2,4,5-Trifluoro-3-methoxybenzoyl)malonate
-
- Inchi： 1S/C15H15F3O6/c1-4-23-14(20)9(15(21)24-5-2)12(19)7-6-8(16)11(18)13(22-3)10(7)17/h6,9H,4-5H2,1-3H3
- InChI Key： TVILLDNFYNNKTK-UHFFFAOYSA-N
- SMILES： FC1C(=C(C(=CC=1C(C(C(=O)OCC)C(=O)OCC)=O)F)F)OC
Computed Properties
- Exact Mass: 348.08205
- Monoisotopic Mass: 348.08207268g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 78.9Ų
Experimental Properties
- PSA: 78.9
Diethyl 2-(2,4,5-Trifluoro-3-methoxybenzoyl)malonate Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at recommended temperature
Diethyl 2-(2,4,5-Trifluoro-3-methoxybenzoyl)malonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D402065-100mg |
Diethyl 2-(2,4,5-Trifluoro-3-methoxybenzoyl)malonate |
112811-67-3 | 100mg |
$190.00 | 2023-05-18 | ||
| TRC | D402065-500mg |
Diethyl 2-(2,4,5-Trifluoro-3-methoxybenzoyl)malonate |
112811-67-3 | 500mg |
$ 800.00 | 2023-09-07 | ||
| TRC | D402065-1g |
Diethyl 2-(2,4,5-Trifluoro-3-methoxybenzoyl)malonate |
112811-67-3 | 1g |
$ 1240.00 | 2022-06-05 | ||
| TRC | D402065-1000mg |
Diethyl 2-(2,4,5-Trifluoro-3-methoxybenzoyl)malonate |
112811-67-3 | 1g |
$1499.00 | 2023-05-18 | ||
| Biosynth | MEA81167-0.5 g |
Diethyl 2-(2,4,5-trifluoro-3-methoxybenzoyl)malonate |
112811-67-3 | 0.5 g |
$104.50 | 2023-01-03 | ||
| Biosynth | MEA81167-1 g |
Diethyl 2-(2,4,5-trifluoro-3-methoxybenzoyl)malonate |
112811-67-3 | 1g |
$167.20 | 2023-01-03 | ||
| Biosynth | MEA81167-5 g |
Diethyl 2-(2,4,5-trifluoro-3-methoxybenzoyl)malonate |
112811-67-3 | 5g |
$543.40 | 2023-01-03 | ||
| Biosynth | MEA81167-10 g |
Diethyl 2-(2,4,5-trifluoro-3-methoxybenzoyl)malonate |
112811-67-3 | 10g |
$869.40 | 2023-01-03 | ||
| Biosynth | MEA81167-25 g |
Diethyl 2-(2,4,5-trifluoro-3-methoxybenzoyl)malonate |
112811-67-3 | 25g |
$1,630.25 | 2023-01-03 | ||
| Ambeed | A641967-5g |
Diethyl 2-(2,4,5-trifluoro-3-methoxybenzoyl)malonate |
112811-67-3 | 95+% | 5g |
$732.0 | 2025-02-28 |
Diethyl 2-(2,4,5-Trifluoro-3-methoxybenzoyl)malonate Suppliers
Amadis Chemical Company Limited
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(CAS:112811-67-3)Diethyl 2-(2,4,5-Trifluoro-3-methoxybenzoyl)malonate
Order Number:A1248557
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 22:43
Price ($):659
Email:sales@amadischem.com
Diethyl 2-(2,4,5-Trifluoro-3-methoxybenzoyl)malonate Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:112811-67-3)Diethyl 2-(2,4,5-Trifluoro-3-methoxybenzoyl)malonate
Purity:99%
Quantity:5g
Price ($):659